7-Bromo-2-ethyl-3-nitropyrazolo[1,5-a]pyridine

• Molecular Formula: C9H8BrN3O2
• Molecular Weight: 270.08 g/mol
• IUPAC Name: 7-bromo-2-ethyl-3-nitropyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C9H8BrN3O2/c1-2-6-9(13(14)15)7-4-3-5-8(10)12(7)11-6/h3-5H,2H2,1H3
• InChI Key: RVYHWRWIAJTZPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C1[N+](=O)[O-])C=CC=C2Br

Description

7-Bromo-2-ethyl-3-nitropyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C9H8BrN3O2 and its molecular weight is 270.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

After dissolving 7-bromo-2-ethylpyrazolo[1,5-a]pyridine (1.1 g) in acetonitrile (20 mL), nitronium tetrafluoroborate (1.3 g) was added while stirring on ice, and stirring was continued for 30 minutes. The reaction mixture was added to ice water, extraction was performed with ethyl acetate and the extract was washed with water and brine. After drying over anhydrous magnesium sulfate and filtration, the solvent was concentrated under reduced pressure, the residue was purified by silica gel column chromatography, and the title compound (670 mg) was obtained from the n-hexane:ethyl acetate (10:1) fraction as yellow crystals.

Synthesis routes and methods II

Procedure details

Fuming nitric acid (1.7 mL) was added dropwise to a solution of 7-bromo-2-ethylpyrazolo[1,5-a]pyridine (6.9 g, 34.2 mmol) in concentrated sulfuric acid (13.8 mL) at an internal temperature of below 30° C. while cooling with ice. After stirring the reaction mixture for 30 minutes, it was added to ice water (138 mL) and the precipitate was filtered out. The obtained precipitate was added ethyl acetate (226 mL) and methanol (38 mL), and the mixture was heated to 70° C., and then the precipitate was collected by filtration while cooling with ice. The solvent of the obtained filtrate was evaporated under reduced pressure, and the concentrated residue was recrystallized from heptane-ethyl acetate (1:1) to afford 2.4 g of the title compound as light brown crystals (31% yield).

Synthesis routes and methods III

Procedure details